Cas no 130186-64-0 (1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl-)

• Product Name: 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl-
• CAS No: 130186-64-0
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD00445032
• CID: 3705277
• PubChem ID: 617614
• Update Time: 2025-08-05

1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl-
• 9-AMINO-3,3-DIMETHYL-3,4-DIHYDRO-1(2H)-ACRIDINONE
• 9-amino-3,3-dimethyl-3,4-dihydroacridin-1(2H)-one
• 9-Amino-3,3-dimethyl-3,4-dihydro-2H-acridin-1-one
• 9-Imino-3,3-dimethyl-3,4,9,10-tetrahydroacridin-1(2H)-one
• AKOS000618753
• RFXDMILSJZCTDQ-UHFFFAOYSA-N
• CBDivE_009446
• STK072392
• MFCD00445032
• Opera_ID_1716
• HMS2173M24
• AG-690/36482004
• AKOS005519550
• CS-0316545
• 9-amino-3,3-dimethyl-1,2,3,4-tetrahydroacridin-1-one
• SMR000112606
• AKOS002277672
• SCHEMBL8870944
• 5M-700
• Oprea1_854763
• BDBM50110722
• 9-imino-3,3-dimethyl-2,3,4,9-tetrahydroacridin-1-ol
• 9-Amino-3,3-dimethyl-3,4-dihydro-1(2H)-acridinone #
• STK598388
• BBL034760
• Oprea1_282853
• 9-IMINO-3,3-DIMETHYL-1,2,3,4,9,10-HEXAHYDROACRIDIN-1-ONE
• 130186-64-0
• CBDivE_009074
• 9-amino-3,3-dimethyl-2,4-dihydroacridin-1-one
• MLS000084330
• CHEMBL1478435
• 9-Amino-3,3-dimethyl-3,4-dihydro-1(2H)-acridone
• STK210921

• MDL： MFCD00445032
• Inchi： 1S/C15H16N2O/c1-15(2)7-11-13(12(18)8-15)14(16)9-5-3-4-6-10(9)17-11/h3-6H,7-8H2,1-2H3,(H2,16,17)
• InChI Key： RFXDMILSJZCTDQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C3C=CC=CC=3N=C2CC(C)(C)C1)N

Computed Properties

• Exact Mass: 240.126263138Da
• Monoisotopic Mass: 240.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl-

1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- (CAS No. 130186-64-0): An Overview of Its Chemical Properties and Biological Applications

1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- (CAS No. 130186-64-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acridinones, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the biological and pharmacological studies of this compound.

Chemical Structure and Properties

The molecular formula of 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- is C₁₅H₁₇N₂O, with a molecular weight of approximately 247.30 g/mol. The compound features a core acridinone scaffold with a substituted amino group at the 9-position and two methyl groups at the 3-position of the dihydroacridinone ring. This unique structural arrangement confers the compound with specific chemical properties that are crucial for its biological activities.

The solubility of 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- is moderate in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. It is relatively stable under standard laboratory conditions but may degrade under extreme pH or high temperature conditions. The compound's stability and solubility characteristics make it suitable for various experimental setups in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- has been extensively studied and optimized over the years. One common synthetic route involves the condensation of an appropriate amine with a substituted acridinone derivative. For instance, a typical synthesis might start with the reaction of 9-chloroacridinone with an amine such as dimethylamine to form the desired product. This reaction is usually carried out in a polar solvent under mild conditions to ensure high yield and purity.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for acridinones. These methods often utilize catalysts or microwave-assisted reactions to improve efficiency and reduce waste. For example, a study published in the Journal of Organic Chemistry reported a microwave-assisted synthesis of 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl-, which achieved a yield of over 90% with minimal by-products.

Biological Activities

1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- has been investigated for its potential biological activities across various disease models. One of its most notable applications is in cancer therapy. Studies have shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast cancer, lung cancer, and leukemia. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

A recent study published in Cancer Research demonstrated that 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- selectively targets cancer stem cells (CSCs), which are responsible for tumor recurrence and resistance to conventional therapies. The researchers found that the compound disrupts key signaling pathways involved in CSC maintenance and self-renewal, thereby reducing tumor growth and metastasis.

Beyond cancer therapy, 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties in models of inflammatory diseases such as rheumatoid arthritis. In vitro studies have revealed that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating NF-κB signaling pathways.

Clinical Trials and Future Prospects

The preclinical success of 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- has paved the way for its evaluation in clinical trials. Several Phase I trials are currently underway to assess the safety and efficacy of this compound in patients with advanced solid tumors. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to cancer therapy, there is growing interest in exploring the potential applications of 1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- in other diseases such as neurodegenerative disorders and viral infections. Preclinical studies have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. Similarly, it has demonstrated antiviral activity against several RNA viruses by inhibiting viral replication.

Conclusion

1(2H)-Acridinone, 9-amino-3,4-dihydro-3,3-dimethyl- (CAS No. 130186-64-0) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure provides a foundation for further research into its mechanisms of action and clinical applications. As ongoing studies continue to uncover new insights into its properties and effects, it is likely that this compound will play an increasingly important role in drug development efforts across multiple disease areas.